molecular formula C12H14O3S B8574263 5-Phenylsulfenyl-4-oxo-valeric acid methylester CAS No. 85492-86-0

5-Phenylsulfenyl-4-oxo-valeric acid methylester

Cat. No.: B8574263
CAS No.: 85492-86-0
M. Wt: 238.30 g/mol
InChI Key: HGXMTPLNAGECMI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Phenylsulfenyl-4-oxo-valeric acid methylester is a useful research compound. Its molecular formula is C12H14O3S and its molecular weight is 238.30 g/mol. The purity is usually 95%.
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Properties

CAS No.

85492-86-0

Molecular Formula

C12H14O3S

Molecular Weight

238.30 g/mol

IUPAC Name

methyl 4-oxo-5-phenylsulfanylpentanoate

InChI

InChI=1S/C12H14O3S/c1-15-12(14)8-7-10(13)9-16-11-5-3-2-4-6-11/h2-6H,7-9H2,1H3

InChI Key

HGXMTPLNAGECMI-UHFFFAOYSA-N

Canonical SMILES

COC(=O)CCC(=O)CSC1=CC=CC=C1

Origin of Product

United States

Synthesis routes and methods

Procedure details

To 100 ml of a 1M methanolic sodium thiophenolate solution there was added 22 g (0.1 mole) 5-bromo-4-oxo-valeric acid methylester during 40 minutes and the reaction mixture was stirred for two hours at room temperature. The methanol was distilled off in vacuo, to the residue there was added 200 ml ethyl acetate, and the mixture was washed successively with 30 water, 30 ml sodium bicarbonate solution, 30 ml saturated saline solution, then dried over magnesium sulfate, filtered, and the solvent was distilled off. The residue was chromatographed on a column using a 4:1 mixture of hexane and ethyl acetate as an eluent.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
22 g
Type
reactant
Reaction Step One

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